Cas no 1251923-44-0 (N-ethyl-2-methylcyclohexan-1-amine hydrochloride)

• Product Name: N-ethyl-2-methylcyclohexan-1-amine hydrochloride
• CAS No: 1251923-44-0
• MF: C₉H₂₀ClN
• MW: 177.71480178833
• CID: 4582035
• Update Time: 2025-06-14

N-ethyl-2-methylcyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-ethyl-2-methylcyclohexan-1-amine hydrochloride
• N-ethyl-2-methylcyclohexan-1-amine;hydrochloride
• BAC92344
• Z2143574194
• N-Ethyl-2-methylcyclohexan-1-amine--hydrogen chloride (1/1)

• Inchi： 1S/C9H19N.ClH/c1-3-10-9-7-5-4-6-8(9)2;/h8-10H,3-7H2,1-2H3;1H
• InChI Key： BIRNRGQOMCVXTN-UHFFFAOYSA-N
• SMILES： Cl.N(CC)C1CCCCC1C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 90.7
• Topological Polar Surface Area: 12

Experimental Properties

• Melting Point: 233-235 °C

N-ethyl-2-methylcyclohexan-1-amine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on N-ethyl-2-methylcyclohexan-1-amine hydrochloride

Comprehensive Overview of N-ethyl-2-methylcyclohexan-1-amine hydrochloride (CAS No. 1251923-44-0)

N-ethyl-2-methylcyclohexan-1-amine hydrochloride (CAS No. 1251923-44-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its cyclohexane backbone substituted with ethyl and methyl groups, is widely studied for its potential applications in drug development and material science. The hydrochloride salt form enhances its stability and solubility, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for N-ethyl-2-methylcyclohexan-1-amine hydrochloride has surged due to its relevance in the development of novel therapeutic agents. Researchers are particularly interested in its role as a building block for central nervous system (CNS) targeting molecules, given its structural similarity to other bioactive amines. The compound's unique properties, such as its lipophilicity and molecular flexibility, contribute to its versatility in drug design.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for compounds like N-ethyl-2-methylcyclohexan-1-amine hydrochloride. With growing environmental concerns, researchers are focusing on green chemistry approaches to minimize waste and reduce energy consumption during production. This aligns with the broader industry shift toward eco-friendly chemical processes, a topic frequently searched in academic and industrial databases.

The compound's CAS No. 1251923-44-0 is often queried in chemical databases, reflecting its importance in patent literature and research publications. Its applications extend beyond pharmaceuticals, including potential uses in agrochemicals and specialty chemicals. The ability to modify its structure for specific functionalities makes it a subject of ongoing innovation.

Another area of interest is the analytical characterization of N-ethyl-2-methylcyclohexan-1-amine hydrochloride. Advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure purity and confirm structural integrity. These methods are critical for meeting regulatory standards in pharmaceutical manufacturing, a topic highly relevant to quality control professionals.

In summary, N-ethyl-2-methylcyclohexan-1-amine hydrochloride (CAS No. 1251923-44-0) represents a compound of significant scientific and industrial value. Its applications in drug discovery, sustainable chemistry, and material science underscore its importance in modern research. As the field evolves, this compound is likely to remain a focal point for innovation and development.